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Compound of Interest

Compound Name: Promethazine teoclate

Cat. No.: B108172 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of Promethazine teoclate, a phenothiazine derivative. Adherence to these procedural

steps is critical for minimizing risk and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling Promethazine teoclate, a comprehensive approach to personal protection is

necessary to prevent exposure through inhalation, skin contact, or eye contact. The following

personal protective equipment is mandatory:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields that conform to

EN 166 (EU) or NIOSH (US) standards. In situations with a higher risk of splashing, a face

shield should be used in addition to goggles.[1][2]

Skin Protection: Impervious gloves, such as nitrile or powder-free latex, are required. For

those with latex allergies, nitrile gloves are the preferred alternative. Double gloving should

be considered for enhanced protection. A laboratory coat is suitable for handling small

quantities (up to 500 grams). For larger quantities, a disposable laboratory coat or a low-

permeability coverall is recommended. Protective shoe covers and a head covering should

also be worn.[1]

Respiratory Protection: Work should be conducted in a well-ventilated area. If exposure limits

are likely to be exceeded, or if dust is generated, a NIOSH-approved respirator is required.
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For higher concentrations or when irritation is experienced, a full-face respirator should be

used.[1]

Quantitative Toxicity Data
The following table summarizes the available quantitative toxicity data for Promethazine
teoclate and the closely related Promethazine hydrochloride. This information is critical for

understanding the potential hazards of these compounds.

Compound Test
Route of
Exposure

Species
Dose/Durati
on

Toxic
Effects

Promethazine

teoclate
LD50 Oral Mouse 410 mg/kg

Details of

toxic effects

not reported

other than

lethal dose

value.

Promethazine

hydrochloride
LD50 Oral Mouse 255 mg/kg -

Promethazine

hydrochloride
LD50

Intraperitonea

l
Rat 170 mg/kg -

Promethazine

hydrochloride
LD50

Subcutaneou

s
Rat 400 mg/kg -

Promethazine

hydrochloride
TDLO Oral Human 3,500 µg/kg -

Promethazine

hydrochloride
TDLO Oral Child 20 ml/kg -

Promethazine

hydrochloride
TDLO

Subcutaneou

s
Rat 1 mg/kg -

LD50: Lethal Dose, 50%. The dose that is lethal to 50% of the tested population. TDLO: Lowest

Published Toxic Dose.
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Experimental Workflow for Safe Handling
The following diagram outlines the logical workflow for the safe handling of Promethazine
teoclate, from initial preparation to final disposal. Adherence to this workflow is crucial for

minimizing exposure and ensuring a safe laboratory environment.
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Operational and Disposal Plans
Handling Procedures:

Preparation: Before handling Promethazine teoclate, ensure you are in a well-ventilated

area, such as a chemical fume hood.[3] Don all required personal protective equipment as

detailed above.

Handling: Avoid all personal contact with the substance, including inhalation of dust.[3] Do

not eat, drink, or smoke in the handling area.[1] Keep the container tightly closed when not in

use.[2]

Accidental Release: In the event of a spill, immediately evacuate the area and ensure it is

well-ventilated.[4] Wearing appropriate PPE, contain the spill and clean it up using an inert

absorbent material.[3] Place the waste in a sealed container for disposal.[4]

Disposal Plan:

Waste Collection: All waste materials contaminated with Promethazine teoclate, including

the chemical itself, contaminated lab supplies, and cleaning materials, must be collected in a

designated, sealed, and properly labeled waste container.[1]

Disposal Method: Dispose of the waste in accordance with all applicable federal, state, and

local environmental regulations.[1] Do not dispose of it down the drain or in the regular trash.

[5] Contact your institution's environmental health and safety department for specific

guidance on chemical waste disposal.

Decontamination: Thoroughly decontaminate all work surfaces and equipment after handling

is complete. Wash hands thoroughly with soap and water.[1][3]

By adhering to these safety protocols, researchers can significantly mitigate the risks

associated with handling Promethazine teoclate and maintain a safe and productive

laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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